Cas no 2229147-93-5 (2,5-dimethylheptan-2-amine)

• Product Name: 2,5-dimethylheptan-2-amine
• CAS No: 2229147-93-5
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 6276871
• PubChem ID: 17776521
• Update Time: 2025-06-08

2,5-dimethylheptan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylheptan-2-amine
• SCHEMBL8370668
• 2229147-93-5
• EN300-1818529

• Inchi： 1S/C9H21N/c1-5-8(2)6-7-9(3,4)10/h8H,5-7,10H2,1-4H3
• InChI Key： JIQNVJZTLUCYCO-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC(C)CC

Computed Properties

• Exact Mass: 143.167399674g/mol
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2,5-dimethylheptan-2-amine

Introduction to 2,5-dimethylheptan-2-amine (CAS No: 2229147-93-5)

2,5-dimethylheptan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229147-93-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical synthesis. This aliphatic amine features a branched hydrocarbon chain with two methyl substituents at the 2nd and 5th carbon positions, making it a structurally interesting molecule for various applications.

The compound belongs to the class of amines, which are widely recognized for their role as intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two methyl groups in 2,5-dimethylheptan-2-amine enhances its steric properties, influencing its reactivity and potential applications in catalytic processes and molecular recognition.

In recent years, there has been growing interest in 2,5-dimethylheptan-2-amine due to its utility as a building block in the synthesis of more complex molecules. Its unique structural features make it a valuable candidate for exploring new synthetic pathways and functional materials. Researchers have been investigating its role in the development of novel ligands for metal-organic frameworks (MOFs) and as a precursor in the preparation of chiral compounds.

The chemical properties of 2,5-dimethylheptan-2-amine include its solubility in organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various synthetic protocols. Additionally, its amine functionality allows for further derivatization through reactions like acylation, alkylation, and condensation reactions, enabling the creation of diverse chemical entities.

One of the most promising areas of research involving 2,5-dimethylheptan-2-amine is its application in drug discovery. Amines are known to be key structural motifs in many bioactive molecules, and modifications to their backbone can significantly influence biological activity. Recent studies have shown that derivatives of 2,5-dimethylheptan-2-amine exhibit potential as pharmacophores in the development of drugs targeting neurological disorders. The branched structure of this compound may contribute to improved bioavailability and reduced toxicity compared to linear analogs.

The synthesis of 2,5-dimethylheptan-2-amine typically involves multi-step organic reactions starting from readily available precursors. One common approach is the reduction of corresponding nitriles or ketones using strong reducing agents such as lithium aluminum hydride (LiAlH₄). Alternatively, nucleophilic substitution reactions can be employed to introduce the amine group at specific positions on the hydrocarbon chain. These synthetic strategies highlight the versatility of 2,5-dimethylheptan-2-amine as a synthetic intermediate.

In industrial settings, 2,5-dimethylheptan-2-amine is valued for its role in producing specialty chemicals that find applications in coatings, adhesives, and polymer additives. Its ability to act as a crosslinking agent or modifier enhances the performance characteristics of these materials. Furthermore, researchers are exploring its potential use in green chemistry initiatives by optimizing synthetic routes to minimize waste and energy consumption.

The safety profile of 2,5-dimethylheptan-2-amine is another critical aspect that has been thoroughly evaluated. As an aliphatic amine, it generally exhibits moderate toxicity upon acute exposure but can be handled safely with appropriate personal protective equipment (PPE). Long-term studies have not revealed any significant health hazards associated with exposure to this compound under controlled conditions.

Looking ahead, the future prospects for 2,5-dimethylheptan-2-amine appear promising as advancements continue in synthetic chemistry and drug development. Its unique structural features make it an attractive candidate for further exploration in areas such as medicinal chemistry and materials science. Collaborative efforts between academia and industry are likely to drive innovation and expand the applications of this versatile compound.